Cas no 1780025-42-4 (Thieno[2,3-b]pyridine, 5-bromo-2-chloro-)

• Product Name: Thieno[2,3-b]pyridine, 5-bromo-2-chloro-
• CAS No: 1780025-42-4
• MF: C₇H₃BrClNS
• MW: 248.527418375015
• CID: 5888218
• PubChem ID: 84070517
• Update Time: 2025-10-30

Thieno[2,3-b]pyridine, 5-bromo-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]pyridine, 5-bromo-2-chloro-
• EN300-6827218
• 1780025-42-4
• 5-Bromo-2-chlorothieno[2,3-b]pyridine

• Inchi： 1S/C7H3BrClNS/c8-5-1-4-2-6(9)11-7(4)10-3-5/h1-3H
• InChI Key： RYFPBGMGFPBAGY-UHFFFAOYSA-N
• SMILES： C12SC(Cl)=CC1=CC(Br)=CN=2

Computed Properties

• Exact Mass: 246.88581g/mol
• Monoisotopic Mass: 246.88581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.849±0.06 g/cm3(Predicted)
• Boiling Point: 309.4±37.0 °C(Predicted)
• pka: 1.06±0.40(Predicted)

Additional information on Thieno[2,3-b]pyridine, 5-bromo-2-chloro-

Thieno[2,3-b]pyridine, 5-bromo-2-chloro (CAS No. 1780025-42-4): A Key Intermediate in Modern Pharmaceutical Research

Thieno[2,3-b]pyridine, 5-bromo-2-chloro, identified by its Chemical Abstracts Service number CAS No. 1780025-42-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential applications in drug discovery and development. This compound belongs to the class of thienopyridines, which are fused heterocycles combining a thiophene ring with a pyridine ring, offering a rich scaffold for medicinal chemistry modifications.

The structural features of Thieno[2,3-b]pyridine, 5-bromo-2-chloro make it a valuable intermediate for synthesizing various pharmacologically active molecules. The presence of bromo and chloro substituents at the 5th and 2nd positions, respectively, provides reactive sites for further functionalization through cross-coupling reactions, nucleophilic substitutions, or other organic transformations. These functional groups are particularly useful in constructing more complex molecular architectures that mimic natural products or target specific biological pathways.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from thienopyridine derivatives. The< strong> Thieno[2,3-b]pyridine, 5-bromo-2-chloro scaffold has been explored in the design of compounds with potential applications in oncology, neurology, and anti-inflammatory therapies. For instance, studies have demonstrated its utility in generating kinase inhibitors, which are critical in treating cancers by inhibiting aberrant signaling pathways. The bromo and chloro substituents facilitate the introduction of additional moieties that can enhance binding affinity to target proteins.

One notable area of research involving Thieno[2,3-b]pyridine, 5-bromo-2-chloro is its application in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in various cellular processes and are often implicated in diseases such as Alzheimer's and cancer. By leveraging the< strong> Thieno[2,3-b]pyridine core, researchers have developed compounds that disrupt harmful PPIs, offering new avenues for therapeutic intervention. The bromo and chloro groups serve as handles for further derivatization, allowing chemists to optimize potency and selectivity.

The compound's significance extends to its role in developing antiviral agents. The structural motif of thienopyridines has been shown to interact with viral enzymes or receptors, making it a promising scaffold for antiviral drug design. For example, derivatives of< strong> Thieno[2,3-b]pyridine have been investigated for their ability to inhibit viral proteases or polymerases. The< strong>CAS No. 1780025-42-4 identifier ensures precise referencing in scientific literature and patents, facilitating collaboration and reproducibility among researchers.

In addition to its pharmaceutical applications, Thieno[2,3-b]pyridine, particularly the< strong>5-bromo-2-chloro-substituted derivative, has found utility in materials science. Its ability to form stable complexes with metal ions makes it a candidate for designing luminescent materials or catalysts. These applications highlight the broad versatility of heterocyclic compounds like thienopyridines.

The synthesis of< strong> Thieno[2,3-b]pyridine, 5-bromo-2-chloro involves multi-step organic reactions that typically begin with readily available precursors such as thiophene derivatives. Advanced synthetic methodologies including palladium-catalyzed cross-coupling reactions have been employed to introduce the bromo and chloro substituents with high regioselectivity. These synthetic strategies underscore the importance of< strong>CAS No. 1780025-42-4 as a reference point for researchers working on related compounds.

The growing interest in< strong >Thieno[2,3-b]pyridine, 5-bromo-2-chloro is reflected in the increasing number of publications and patents that feature this compound as a key building block. Academic research groups and pharmaceutical companies alike are exploring its potential through both computational modeling and experimental validation. This trend underscores the compound's importance as a chemical probe and intermediate in drug discovery pipelines.

In conclusion,< strong >Thieno[2,3-b]pyridine, 5-bromo-2-chloro (CAS No. 1780025-42-4) is a multifaceted compound with significant implications across pharmaceutical research and materials science. Its unique structural features and reactivity make it an invaluable tool for chemists seeking to develop novel therapeutic agents or advanced materials. As research continues to uncover new applications for this heterocyclic compound,< strong >Thienopyridines will undoubtedly remain at the forefront of scientific innovation.